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Compound of Interest

Compound Name: 2-Bromopentan-3-one

Cat. No.: B1268175

Technical Guide: 2-Bromopentan-3-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromopentan-3-one, a versatile
o-haloketone utilized as a key building block in organic synthesis. This document details its
chemical identifiers, experimental protocols for its synthesis, and its chemical reactivity,
presented in a format tailored for chemical research and development.

Core Identifiers and Properties

2-Bromopentan-3-one is a halogenated ketone with the following key identifiers and
properties, summarized for easy reference.
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Identifier Value Reference
CAS Number 815-52-1 [1112]
Molecular Formula CsHoBro [1][3]
Molecular Weight 165.03 g/mol [2][3]
IUPAC Name 2-bromopentan-3-one

PubChem CID 545092

INChl=1S/C5H9BrO/c1-3-
5(7)4(2)6/h4H,3H2,1-2H3

InChl

VUDTYIUNUSPULX-
InChlKey [4]
UHFFFAOYSA-N

SMILES CCC(=0)C(C)Br 2]

2-Bromo-3-pentanone, a-
Synonyms )
Bromodiethyl ketone

Synthesis of 2-Bromopentan-3-one

The primary route for the synthesis of 2-bromopentan-3-one is the a-bromination of its parent
ketone, 3-pentanone. This reaction can be achieved under acidic conditions.

Experimental Protocol: Acid-Catalyzed a-Bromination

The following protocol is based on a method for the synthesis of a-bromo ketones using
hydrobromic acid and hydrogen peroxide as the bromine source in situ.

Materials:
e 3-pentanone (0.5 mol, 43 g)
¢ 48% Hydrobromic acid (0.5 mol, 84.4 g)

e 30% Hydrogen peroxide solution (0.5 mol, 57 g)
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Water (40 mL)

Four-necked flask equipped with a mechanical stirrer, thermometer, reflux condenser, and
two dropping funnels.

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

To the four-necked flask, add 3-pentanone (43 g, 0.5 mol) and water (40 mL).

Charge one dropping funnel with 48% hydrobromic acid (84.4 g, 0.5 mol) and the second
dropping funnel with 30% hydrogen peroxide (57 g, 0.5 mol).

While stirring the contents of the flask, add a few drops of hydrobromic acid, followed by a
few drops of hydrogen peroxide. The formation of orange-red bromine should be observed.

Slowly heat the reaction mixture to 55-60°C.

Continue the dropwise addition of hydrobromic acid and hydrogen peroxide alternately.
Ensure that the bromine color from the previous addition has mostly faded before adding the
next batch of reagents. The reaction mixture should be maintained at an orange-yellow color.

After the complete addition of both reagents, continue to stir the reaction mixture for an
additional 30 minutes to ensure the reaction goes to completion.

Cool the reaction mixture and separate the aqueous phase.
Wash the organic phase with water until it is neutral.
Dry the organic phase over anhydrous magnesium sulfate.

The crude product can be purified by distillation to yield pure 2-bromopentan-3-one.

Chemical Reactivity and Applications
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As an o-haloketone, 2-bromopentan-3-one is a reactive intermediate for various organic
transformations. The presence of the bromine atom adjacent to the carbonyl group makes both
the a-carbon and the carbonyl carbon electrophilic centers.

Key Reactions:

e Nucleophilic Substitution: The bromine atom can be readily displaced by a wide range of
nucleophiles in an Sn2 reaction, allowing for the introduction of various functional groups at
the a-position. The adjacent carbonyl group enhances the reactivity of the a-carbon towards
nucleophilic attack.

o Favorskii Rearrangement: In the presence of a strong, non-nucleophilic base, 2-
bromopentan-3-one can undergo a Favorskii rearrangement to form carboxylic acid
derivatives.

o Formation of Oxyallyl Cations: Treatment with a base can lead to the formation of a 2-
oxyallyl cation intermediate, which can then participate in cycloaddition reactions, such as
[4+3] cycloadditions with dienes, to form seven-membered rings.

e Reduction: The carbonyl group can be reduced to a secondary alcohol using reducing
agents like sodium borohydride (NaBHa) or lithium aluminum hydride (LiAlHa4) to yield 2-
bromopentan-3-ol.

Visualized Synthesis Workflow

The following diagram illustrates the workflow for the acid-catalyzed a-bromination of 3-
pentanone to produce 2-bromopentan-3-one.
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Starting Materials:
3-Pentanone
48% Hydrobromic Acid
30% Hydrogen Peroxide

harge

Reaction Vessel
(Four-necked flask)

Reaction Step:
1. Alternate addition of HBr and H202

2. Heating to 55-60°C
3. Stirring for 30 min

ool and process

Workup:
1. Phase Separation
2. Neutral Wash
3. Drying (Anhydrous MgS0Oa4)

rude Product

Purification:
Distillation

Purified Product

Final Product:
2-Bromopentan-3-one

Click to download full resolution via product page

Caption: Synthesis workflow for 2-bromopentan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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